Cas no 2246828-70-4 (5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-3-(trifluoromethyl)-1,2-oxazole)

• Product Name: 5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-3-(trifluoromethyl)-1,2-oxazole
• CAS No: 2246828-70-4
• MF: C₁₀H₁₃BF₃NO₃
• MW: 263.021333456039
• CID: 5560185
• PubChem ID: 133619819
• Update Time: 2025-05-23

5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-3-(trifluoromethyl)-1,2-oxazole Chemical and Physical Properties

Names and Identifiers

• Isoxazole, 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3-(trifluoromethyl)-
• 5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-3-(trifluoromethyl)-1,2-oxazole

• Inchi： 1S/C10H13BF3NO3/c1-8(2)9(3,4)18-11(17-8)7-5-6(15-16-7)10(12,13)14/h5H,1-4H3
• InChI Key： GXTWMYAEXZBKOK-UHFFFAOYSA-N
• SMILES： O1C(B2OC(C)(C)C(C)(C)O2)=CC(C(F)(F)F)=N1

Experimental Properties

• Density: 1.24±0.1 g/cm3(Predicted)
• Boiling Point: 301.5±42.0 °C(Predicted)
• pka: -5.98±0.50(Predicted)

Additional information on 5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-3-(trifluoromethyl)-1,2-oxazole

Comprehensive Overview of 5-(Tetramethyl-1,3,2-dioxaborolan-2-yl)-3-(trifluoromethyl)-1,2-oxazole (CAS No. 2246828-70-4)

The compound 5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-3-(trifluoromethyl)-1,2-oxazole (CAS No. 2246828-70-4) is a highly specialized boron-containing heterocycle that has garnered significant attention in modern organic synthesis and pharmaceutical research. Its unique structural features, including the tetramethyl-1,3,2-dioxaborolane moiety and the trifluoromethyl-oxazole backbone, make it a valuable building block for Suzuki-Miyaura cross-coupling reactions, a cornerstone methodology in drug discovery and materials science. Researchers are increasingly exploring its applications in the development of bioactive molecules, agrochemicals, and advanced materials due to its stability and reactivity under mild conditions.

In recent years, the demand for boronic acid derivatives like 5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-3-(trifluoromethyl)-1,2-oxazole has surged, driven by their pivotal role in click chemistry and late-stage functionalization. This compound’s CAS No. 2246828-70-4 is frequently cited in patents related to kinase inhibitors and anticancer agents, aligning with the growing focus on targeted therapies in oncology. Its trifluoromethyl group enhances metabolic stability, a critical factor in optimizing drug candidates, while the dioxaborolane ring facilitates efficient C–B bond formation in aqueous media—a hot topic in green chemistry initiatives.

From a synthetic perspective, the 1,2-oxazole core of this compound offers remarkable versatility. It serves as a privileged scaffold in medicinal chemistry, often exploited to modulate lipophilicity and hydrogen-bonding capacity. The integration of tetramethyl-1,3,2-dioxaborolan-2-yl further expands its utility in parallel synthesis and high-throughput screening, addressing the pharmaceutical industry’s need for rapid compound diversification. Notably, its CAS No. 2246828-70-4 is increasingly referenced in studies on PET radiotracer development, leveraging boron’s neutron-capture properties for theranostic applications.

Beyond pharmaceuticals, 5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-3-(trifluoromethyl)-1,2-oxazole has potential in organic electronics. Its electron-deficient oxazole ring and boron-ester group make it a candidate for n-type semiconductors, resonating with the global push for flexible electronics and OLED materials. Researchers are also investigating its role in covalent organic frameworks (COFs), where boronate ester linkages enable precise molecular scaffolding—a trend highlighted in recent ACS publications and Nature Chemistry articles.

Environmental and regulatory considerations further underscore the relevance of this compound. Unlike traditional heavy metal catalysts, its boron-based chemistry aligns with sustainable synthesis principles, reducing toxic byproducts. The trifluoromethyl group’s persistence in biological systems has also sparked interest in environmental fate studies, a topic frequently queried in Google Scholar searches. As industries prioritize REACH compliance and green metrics, compounds like CAS No. 2246828-70-4 offer viable alternatives to legacy reagents.

In summary, 5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-3-(trifluoromethyl)-1,2-oxazole exemplifies the convergence of cutting-edge chemistry and applied science. Its dual functionality as a synthetic intermediate and material precursor positions it at the forefront of innovations in drug design, renewable energy materials, and catalysis. With ongoing advancements in boron chemistry, this compound is poised to remain a key player in addressing contemporary scientific challenges.